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Compound of Interest

Compound Name: SKF 81297 hydrobromide

Cat. No.: B151075

Introduction

SKF 81297 hydrobromide is a potent and selective agonist for the D1-like dopamine receptor,
demonstrating central activity upon systemic administration in vivo.[1] These characteristics
make it a valuable tool in neuroscience research for investigating the roles of D1 receptor
signaling in various physiological and pathological processes, including motor control, reward,
cognition, and neurological disorders like Parkinson's disease.[2][3] This document provides
detailed protocols for the preparation and administration of SKF 81297 hydrobromide for
injection in rats, intended for researchers, scientists, and drug development professionals.

Compound Properties

A summary of the key physical and chemical properties of SKF 81297 hydrobromide is
presented in Table 1.
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Property Value Reference

(+)-6-Chloro-2,3,4,5-
Chemical Name tetrahydro-1-phenyl-1H-3-
benzazepine hydrobromide

Molecular Formula C16H16CINO2-HBr

Molecular Weight 370.67 g/mol

Purity >98%

Appearance Off-white to yellow solid [3]

Desiccate at +4°C or -20°C for
long-term storage.[4] Stock
Storage solutions can be stored at
-80°C for up to 6 months or
-20°C for up to 1 month.[3][5]

Solubility Data

The solubility of SKF 81297 hydrobromide in various solvents is crucial for preparing
appropriate formulations for in vivo studies. Table 2 summarizes the solubility data from

multiple sources.
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Maximum
Solvent . Notes Reference
Concentration
Requires gentle
Water 10 mM (3.71 mg/mL) ] [1]
warming.
Ultrasonic assistance
100 mM (37.07 may be needed. Use
DMSO [31[6]
mg/mL) to 120 mg/mL  newly opened DMSO
as it is hygroscopic.
Ethanol ~2 mg/mL [3114]
Dimethylformamide
~20 mg/mL [3114]
(DMF)
Aqueous solutions are
1:20 DMSO:PBS (pH not recommended for
~0.04 mg/mL
7.2) storage for more than
one day.
SKF 81297 is

Saline (0.9% NacCl)

Used as a vehicle for

injection.

dissolved directly in
saline for some

protocols.

Experimental Protocols
Protocol 1: Preparation of SKF 81297 Hydrobromide in
Saline for Subcutaneous Injection

This protocol is suitable for studies where SKF 81297 hydrobromide can be directly dissolved

in a saline vehicle.

Materials:

o SKF 81297 hydrobromide powder

» Sterile 0.9% sodium chloride (saline) solution
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Sterile vials

Vortex mixer

Sterile filters (0.22 pm)

Analytical balance

Procedure:

Calculate the required mass: Determine the total volume of the solution and the desired final
concentration (e.g., in mg/mL) to calculate the mass of SKF 81297 hydrobromide needed.
Always use the batch-specific molecular weight provided on the product vial for precise
calculations.

Weigh the compound: Accurately weigh the calculated amount of SKF 81297 hydrobromide
powder using an analytical balance in a sterile environment.

Dissolution: Transfer the powder to a sterile vial. Add the required volume of sterile 0.9%
saline.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may
be applied to aid dissolution, as SKF 81297 is soluble in water with gentle warming.[6]

Sterilization: Filter the final solution through a 0.22 um sterile filter into a new sterile vial to
ensure sterility before injection.

Storage: Use the freshly prepared solution immediately. It is not recommended to store
agueous solutions for more than one day.[4]

Example Dosing in Rats:

Doses: 0.4 mg/kg and 0.8 mg/kg.[7]

Administration: Subcutaneous (s.c.) injection, 15 minutes prior to the experimental
procedure.[7]

Injection Volume: 1 ml/kg.[7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b151075?utm_src=pdf-body
https://www.benchchem.com/product/b151075?utm_src=pdf-body
https://www.rndsystems.com/cn/products/skf-81297-hydrobromide_1447
https://cdn.caymanchem.com/cdn/insert/15067.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4974238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4974238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4974238/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 2: Preparation of SKF 81297 Hydrobromide
using DMSO and Saline for Injection

This protocol is recommended when higher concentrations are required or if direct dissolution
in saline is difficult.

Materials:

SKF 81297 hydrobromide powder

e Dimethyl sulfoxide (DMSO), newly opened

 Sterile 0.9% sodium chloride (saline) solution or Phosphate-Buffered Saline (PBS)
 Sterile vials

» Vortex mixer

« Sterile filters (0.22 pm)

» Analytical balance

Procedure:

e Prepare a stock solution in DMSO:

o Weigh the required amount of SKF 81297 hydrobromide.

o Dissolve it in a small volume of 100% DMSO to create a concentrated stock solution (e.g.,
10 mg/mL). Use of an ultrasonic bath may facilitate dissolution.[3] The stock solution
should be purged with an inert gas.[4]

¢ Dilution to final concentration:

o Calculate the volume of the DMSO stock solution needed to achieve the final desired
concentration.

o In a sterile vial, add the required volume of the sterile saline or PBS vehicle.
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o While vortexing the vehicle, slowly add the calculated volume of the DMSO stock solution
to prevent precipitation. The final concentration of DMSO in the injectate should be
minimized (typically <10%).

o Sterilization and Storage:

o Filter the final solution through a 0.22 um sterile filter.

o Prepare fresh on the day of the experiment. Aqueous solutions containing DMSO are not
recommended for storage.[4]

Signaling Pathway and Experimental Workflow
Dopamine D1 Receptor Sighaling Pathway

SKF 81297 acts as an agonist at the dopamine D1 receptor, which is a G-protein coupled
receptor (GPCR).[8] The activation of the D1 receptor primarily stimulates the Gs/olf family of
G-proteins, leading to the activation of adenylyl cyclase and a subsequent increase in
intracellular cyclic AMP (cCAMP).[9][10] This increase in cAMP activates Protein Kinase A (PKA),
which then phosphorylates various downstream targets, including the dopamine- and cAMP-
regulated phosphoprotein of 32 kDa (DARPP-32).[2][10] Phosphorylated DARPP-32 inhibits
protein phosphatase-1 (PP1), leading to an amplified phosphorylation state of numerous
effector proteins that mediate the physiological responses to D1 receptor activation.[2][9]

Click to download full resolution via product page

Caption: Dopamine D1 Receptor Signaling Cascade.
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Experimental Workflow for In Vivo Administration

The following diagram outlines the general workflow for preparing and administering SKF
81297 hydrobromide to rats for behavioral or physiological studies.

Calculate Dose & Vehicle Volume

Weigh SKF 81297 HBr Prepare Vehicle (e.g., Saline or DMSO/Saline)

Dissolve Compound in Vehicle
(Vortex/Warm as needed)

Sterile Filter (0.22 pm) Prepare Animal for Injection

Administer Injection
(e.g., Subcutaneous)

Conduct Experiment
(e.g., Behavioral Assay)

Click to download full resolution via product page

Caption: Workflow for Rat Injection Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

